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Compound of Interest

Compound Name: JNJ-42165279 dihydrochloride

Cat. No.: B8295929 Get Quote

This guide provides essential safety and logistical information for the proper disposal of JNJ-
42165279 dihydrochloride, a compound intended for research use. The following procedures

are designed to ensure the safety of laboratory personnel and compliance with standard

chemical waste regulations.

Health and Safety Overview
JNJ-42165279 dihydrochloride should be handled with care, assuming it possesses hazards

similar to other novel chemical entities until thoroughly characterized. Based on data from

analogous dihydrochloride compounds, the following potential hazards should be considered:

Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)[1]

Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Causes serious eye irritation
Serious eye damage/eye irritation (Category 2A)

[1][2]

May cause respiratory irritation
Specific target organ toxicity, single exposure

(Category 3)[1]

Personal Protective Equipment (PPE): When handling JNJ-42165279 dihydrochloride,

appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant
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gloves, must be worn. All handling of the solid material or concentrated solutions should be

performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Disposal Protocol
The disposal of JNJ-42165279 dihydrochloride and its associated waste must adhere to

local, state, and federal regulations. The following is a step-by-step guide for its proper disposal

as a hazardous chemical waste.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.

Solid Waste:

Place unused or expired JNJ-42165279 dihydrochloride powder in its original container

or a clearly labeled, sealed, and compatible waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, lined solid waste container.

Liquid Waste:

Aqueous and organic solutions containing JNJ-42165279 dihydrochloride should be

collected in separate, compatible, and clearly labeled liquid waste containers.

Do not mix with incompatible waste streams.

Step 2: Waste Container Labeling

All waste containers must be accurately and clearly labeled.

Use a hazardous waste tag as soon as the first drop of waste is added.

The label must include:

The words "Hazardous Waste."
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The full chemical name: "JNJ-42165279 dihydrochloride."

An accurate estimation of the concentration.

All other constituents in the container, including solvents and their approximate

percentages.

The date the waste was first added to the container.

The responsible researcher's name and contact information.

Step 3: Storage of Waste

Waste containers must be stored safely pending pickup by Environmental Health and Safety

(EHS) or a licensed waste management contractor.

Keep waste containers securely sealed at all times, except when adding waste.

Store containers in a designated satellite accumulation area (SAA) that is at or near the point

of generation and under the control of the operator.

Ensure secondary containment is in place to capture any potential leaks or spills.

Step 4: Scheduling Waste Pickup

Once a waste container is full or you are finished with the process, schedule a pickup with

your institution's EHS department.

Do not allow waste to accumulate for extended periods.

Experimental Workflow for Disposal
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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